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Compound of Interest

Compound Name: Timonacic-d4

Cat. No.: B15545458 Get Quote

Essential Safety and Handling Guide for
Timonacic-d4
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Timonacic-d4, including detailed operational and disposal plans.

Hazard Identification and Classification
Timonacic-d4, a deuterated form of Timonacic, is a thiol antioxidant. While specific data for the

deuterated compound is limited, the safety profile is based on the parent compound,

Timonacic. It is classified with the following hazards:

Acute Toxicity, Oral (Category 3): Toxic if swallowed.[1]

Acute Toxicity, Dermal & Inhalation (Category 4): Harmful in contact with skin or if inhaled.[1]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory

irritation.[1]
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Signal Word: Danger[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to ensure personal safety when handling

Timonacic-d4.

PPE Category Specification Rationale

Eye/Face Protection
Safety goggles with side-

shields.

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

Hand Protection Protective gloves (e.g., nitrile).

Prevents skin contact, as the

substance is harmful and can

cause irritation.[1]

Skin and Body Protection
Impervious clothing, long-

sleeved lab coat.

Provides a barrier against skin

exposure.[1]

Respiratory Protection Suitable respirator.

Required when working

outside of a fume hood or

when there is a risk of

generating dust or aerosols.[1]

Operational Plan for Handling and Storage
A systematic approach to handling and storage is crucial for maintaining the integrity of

Timonacic-d4 and the safety of laboratory personnel.

Workflow for Handling Timonacic-d4
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Preparation

Handling

Post-Handling

Don appropriate PPE

Prepare well-ventilated workspace (fume hood)

Weigh the required amount

Proceed to handling

Dissolve in appropriate solvent

Clean workspace and decontaminate surfaces

After experiment

Dispose of waste according to protocol

Remove and dispose of PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of Timonacic-d4.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15545458?utm_src=pdf-body-img
https://www.benchchem.com/product/b15545458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Conditions: Store Timonacic-d4 in a tightly closed container in a dry and well-

ventilated place.[2] It is recommended to store it locked up.[1] The suggested storage

temperature is +4°C.

Emergency Procedures and First Aid
Immediate and appropriate responses to accidental exposure are critical.

Exposure Route First Aid Measures

If Inhaled
Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1]

In Case of Skin Contact

Wash with plenty of soap and water. Take off

contaminated clothing and wash it before reuse.

[1]

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3]

If Swallowed
Rinse mouth.[1] Call a POISON CENTER or

doctor/physician if you feel unwell.[3]

Emergency Response Workflow
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Immediate Actions

Follow-up

Exposure Incident Occurs

Remove from exposure source

Administer appropriate first aid (see table)

Seek immediate medical attention

Report the incident to the lab supervisor

Click to download full resolution via product page

Caption: Logical steps for an emergency response to Timonacic-d4 exposure.

Disposal Plan
Proper disposal of Timonacic-d4 and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Disposal Protocol:

Unused Product: Dispose of the contents and container to an approved waste disposal plant.

[3]

Contaminated Materials: Any materials that have come into contact with Timonacic-d4,

including PPE, should be treated as hazardous waste.
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Spills: In the event of a spill, absorb the material with a non-combustible absorbent material

(e.g., sand, earth, diatomaceous earth, vermiculite) and dispose of it as hazardous waste.

Always consult your institution's Environmental Health and Safety (EHS) office for specific

disposal guidelines.

Physical and Chemical Properties
Property Value

Molecular Formula C4H3D4NO2S[4]

Molecular Weight 137.19[4]

Appearance Solid[1]

Melting Point 196.5 °C[1]

Boiling Point 350.3 ± 37.0 °C at 760 mmHg[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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